![molecular formula C12H17N3O B1299855 5-Amino-2-piperidin-1-yl-benzamide CAS No. 50891-33-3](/img/structure/B1299855.png)
5-Amino-2-piperidin-1-yl-benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-Amino-2-piperidin-1-yl-benzamide” is a compound that has gained increasing interest in scientific research due to its potential biomedical applications. It has a CAS Number of 34595-33-0 and a molecular weight of 201.27 .
Synthesis Analysis
Piperidone analogs, which include “5-Amino-2-piperidin-1-yl-benzamide”, are synthesized and bio-assayed for their varied activity . These derivatives are prepared by the pairing of benzenesulfonyl chloride with 1-aminopiperidine under dynamic pH control in aqueous media .
Molecular Structure Analysis
The molecular formula of “5-Amino-2-piperidin-1-yl-benzamide” is C12H17N3O . The InChI is 1S/C12H17N3O/c13-9-4-5-11(10(8-9)12(14)16)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,13H2,(H2,14,16) . The Canonical SMILES is C1CCN(CC1)C2=C(C=C(C=C2)N)C(=O)N .
Chemical Reactions Analysis
Piperidone analogs, including “5-Amino-2-piperidin-1-yl-benzamide”, have been synthesized and bio-assayed for their varied activity . The structure-activity relationship of the piperidones has been established .
Physical And Chemical Properties Analysis
The molecular weight of “5-Amino-2-piperidin-1-yl-benzamide” is 219.28 g/mol . It has a Hydrogen Bond Donor Count of 2 and a Hydrogen Bond Acceptor Count of 3 . The Rotatable Bond Count is 2 . The Exact Mass is 219.137162174 g/mol and the Monoisotopic Mass is also 219.137162174 g/mol . The Topological Polar Surface Area is 72.4 Ų .
Scientific Research Applications
Drug Design and Synthesis
Piperidine derivatives, including “5-Amino-2-piperidin-1-yl-benzamide”, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals . The synthesis of these derivatives involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Anticancer Applications
Piperidine derivatives are utilized as anticancer agents . They have shown promising results in inhibiting the proliferation and metastasis of various types of cancers .
Antiviral Applications
Piperidine derivatives are also used as antiviral agents . For instance, new isatin derivatives have been synthesized as broad-spectrum antiviral agents .
Antimalarial Applications
Piperidine derivatives have been used in the development of antimalarial drugs . They have shown potential in inhibiting the growth of malaria parasites .
Antimicrobial and Antifungal Applications
Piperidine derivatives have shown effectiveness as antimicrobial and antifungal agents . They inhibit the growth of various types of bacteria and fungi .
Antihypertension Applications
Piperidine derivatives are used in the treatment of hypertension . They help in
Mechanism of Action
Target of Action
It is known that compounds containing the piperidine nucleus, such as 5-amino-2-piperidin-1-yl-benzamide, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .
Mode of Action
It is known that piperidine derivatives interact with their targets in a variety of ways, depending on the specific derivative and target .
Biochemical Pathways
Piperidine derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Pharmacokinetics
The molecular weight of 5-amino-2-piperidin-1-yl-benzamide is 21928 , which is within the optimal range for drug-like properties, suggesting it may have favorable pharmacokinetic properties.
Result of Action
It is known that piperidine derivatives have been utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .
Action Environment
It is known that the stability and efficacy of many drugs can be influenced by factors such as temperature, ph, and the presence of other substances .
Future Directions
Piperidine derivatives, including “5-Amino-2-piperidin-1-yl-benzamide”, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . They have potential clinical applications against cancers, such as breast cancer, prostate cancer, colon cancer, lung cancer, and ovarian cancer, when treated alone or in combination with some novel drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
5-amino-2-piperidin-1-ylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O/c13-9-4-5-11(10(8-9)12(14)16)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,13H2,(H2,14,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUAYPIWXMDEQHJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C=C(C=C2)N)C(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70357134 |
Source
|
Record name | 5-Amino-2-piperidin-1-yl-benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70357134 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50891-33-3 |
Source
|
Record name | 5-Amino-2-(1-piperidinyl)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50891-33-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Amino-2-piperidin-1-yl-benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70357134 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.